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Compound of Interest

Compound Name: 4-Bromobutyric acid

Cat. No.: B043301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromobutyric acid, also known as 4-bromobutanoic acid, is a halogenated carboxylic acid

with significant applications in organic synthesis and the pharmaceutical industry.[1][2] Its

bifunctional nature, possessing both a carboxylic acid and a bromoalkane group, makes it a

versatile building block for the synthesis of more complex molecules, including pharmaceutical

intermediates and cross-linking agents.[3][4][5] This document provides a comprehensive

overview of its chemical properties, structure, and common experimental protocols.

Chemical Structure and Identification
4-Bromobutyric acid consists of a four-carbon chain with a carboxyl group at one end and a

bromine atom at the other.[2] This structure imparts both acidic and alkylating properties to the

molecule.
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Identifier Value

IUPAC Name 4-bromobutanoic acid[3][6][7]

Synonyms

4-Bromobutanoic acid, 4-Bromo-n-butyric acid,

gamma-Bromobutyric acid, Carboxypropyl

bromide[6][8][9]

CAS Number 2623-87-2[1][2][3][6]

Molecular Formula C4H7BrO2[1][3][6][8]

SMILES C(CC(=O)O)CBr[6]

InChI
InChI=1S/C4H7BrO2/c5-3-1-2-4(6)7/h1-3H2,

(H,6,7)[6][8][10]

InChIKey
GRHQDJDRGZFIPO-UHFFFAOYSA-N[3][6][8]

[10]

Physicochemical Properties
4-Bromobutyric acid is typically a white to pale yellow or light brown crystalline solid or low

melting crystal.[1][2][11] It is soluble in water, dilute alkali, ethanol, and ether.[1][4][11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/A12870.18
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://www.fishersci.ca/shop/products/4-bromobutyric-acid-98-acros-organics-3/p-73181
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://webbook.nist.gov/cgi/inchi?ID=C2623872&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=2623-87-2
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/4-bromobutyric-acid-dic10761.html
https://www.thermofisher.com/order/catalog/product/A12870.18
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://www.thermofisher.com/order/catalog/product/A12870.18
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://webbook.nist.gov/cgi/inchi?ID=C2623872&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://webbook.nist.gov/cgi/inchi?ID=C2623872&Mask=4
https://www.sigmaaldrich.com/US/en/product/aldrich/258083
https://www.thermofisher.com/order/catalog/product/A12870.18
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://webbook.nist.gov/cgi/inchi?ID=C2623872&Mask=4
https://www.sigmaaldrich.com/US/en/product/aldrich/258083
https://www.benchchem.com/product/b043301?utm_src=pdf-body
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/4-bromobutyric-acid-dic10761.html
https://www.chembk.com/en/chem/4-Bromobutyric%20acid
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0706272.htm
https://www.chembk.com/en/chem/4-Bromobutyric%20acid
https://jnfuturechemical.com/product/4-bromobutyric-acid-cas2623-87-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 167.00 g/mol [1][6]

Melting Point 28-33 °C[3], 30-31 °C[4][10][11][12], 32 °C

Boiling Point
128-131 °C at 11 mmHg[4][10][11][12], 142 °C

at 25 mmHg

Density 1.4397 g/cm³ (rough estimate)[11][12]

Flash Point
110 °C (closed cup)[10], 115 °C[11][12], 124

°C[13]

pKa 4.51±0.10 (Predicted)[12]

Appearance

White to pale yellow crystalline solid[1], Cream

to pale yellow/brown crystalline/fused/low

melting solid[3], Light brown low melting

crystals[2][11][12]

Experimental Protocols
Synthesis of 4-Bromobutyric Acid from γ-Butyrolactone
A common method for the synthesis of 4-bromobutyric acid involves the ring-opening of γ-

butyrolactone with hydrogen bromide.[1][4][14]

Materials:

γ-Butyrolactone

48% Aqueous Hydrogen Bromide (HBr)

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)
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Ethyl acetate

Hexane

Procedure:[14]

Under a dry argon atmosphere, add 48% aqueous HBr (41.0 mL, 360 mmol) and

concentrated sulfuric acid (9.6 mL) dropwise to γ-butyrolactone (6.10 g, 70.9 mmol).

Allow the resulting mixture to stand at room temperature for 2 hours.

Reflux the reaction mixture for 12 hours.

Cool the mixture to room temperature.

Add 192 mL of water to the reaction mixture.

Extract the crude product with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure.

Purify the residue by silica gel chromatography using a mixture of ethyl acetate/hexane (1/2

v/v) as the eluent.

Collect the fraction with an Rf value of 0.44 and dry under reduced pressure to yield 4-

bromobutanoic acid as a yellow oil (7.638 g, 65% yield).
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Synthesis of 4-Bromobutyric Acid

Reactants

Reaction Conditions

Workup & Purification

γ-Butyrolactone

Room Temp (2h)
then Reflux (12h)

Hydrogen Bromide Sulfuric Acid

Water Quench

Diethyl Ether Extraction

Brine Wash

Drying (Na₂SO₄)

Concentration

Silica Gel Chromatography

4-Bromobutyric Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-bromobutyric acid.
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Applications in Research and Development
4-Bromobutyric acid is a valuable reagent in various scientific applications due to its dual

functionality.

Role as a Bifunctional Cross-linker
The presence of both a carboxylic acid and a bromoalkane allows 4-bromobutyric acid to act

as a cross-linking agent, connecting two different molecules.[3][5] For instance, the carboxylic

acid can be activated to form an amide bond with an amine-containing molecule, while the

bromoalkane can undergo nucleophilic substitution with a thiol-containing molecule.

4-Bromobutyric Acid as a Cross-linker

4-Bromobutyric Acid

Activated 4-Bromobutyric Acid
(e.g., NHS ester)

Activation

Molecule A
(e.g., with -NH₂ group)

Molecule A - Linker - Molecule B

Molecule B
(e.g., with -SH group)

Thioether Bond FormationAmide Bond Formation

Click to download full resolution via product page

Caption: Logical relationship of 4-bromobutyric acid in cross-linking.

Intermediate in Pharmaceutical Synthesis
4-Bromobutyric acid serves as a key intermediate in the synthesis of various pharmaceutical

compounds, including anticancer and antiviral agents.[1] It is also used to produce 4-
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bromobutyryl chloride, another important reagent in pharmaceutical manufacturing.[1][4] The

methyl ester of 4-bromobutyric acid is utilized in studies of fatty acid metabolism and cellular

signaling pathways.[15]

Safety and Handling
4-Bromobutyric acid is classified as a corrosive substance (Hazard Class 8) and can cause

severe skin burns and eye damage.[1][6] It should be handled with appropriate personal

protective equipment, including gloves, eye protection, and a lab coat.[10] Store in a tightly

closed container in a dry, dark place, preferably refrigerated at 2-8°C.[1][12] It is incompatible

with strong oxidizing agents.[2]

Conclusion
4-Bromobutyric acid is a versatile chemical with a well-defined structure and a range of useful

physicochemical properties. Its ability to act as a bifunctional linker and a synthetic intermediate

makes it an important tool for researchers in organic chemistry, materials science, and drug

development. Proper handling and storage are crucial to ensure safety and maintain the

integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Page loading... [wap.guidechem.com]

3. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]

5. scbt.com [scbt.com]

6. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0706272.htm
https://www.benchchem.com/product/b043301?utm_src=pdf-body
https://www.chemimpex.com/products/27605
https://www.benchchem.com/product/b043301?utm_src=pdf-body
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/258083
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://jnfuturechemical.com/product/4-bromobutyric-acid-cas2623-87-2/
https://wap.guidechem.com/encyclopedia/4-bromobutyric-acid-dic10761.html
https://www.benchchem.com/product/b043301?utm_src=pdf-body
https://www.benchchem.com/product/b043301?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-4-bromobutyric-acid-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/4-bromobutyric-acid-dic10761.html
https://www.thermofisher.com/order/catalog/product/A12870.18
https://www.thermofisher.com/order/catalog/product/A12870.18
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0706272.htm
https://www.scbt.com/p/4-bromobutyric-acid-2623-87-2
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 4-Bromobutyric acid, 97% | Fisher Scientific [fishersci.ca]

8. 4-Bromobutyric acid [webbook.nist.gov]

9. 4-Bromobutyric acid [webbook.nist.gov]

10. 4-Bromobutyric acid 98 2623-87-2 [sigmaaldrich.com]

11. chembk.com [chembk.com]

12. jnfuturechemical.com [jnfuturechemical.com]

13. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific
[fishersci.pt]

14. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]

15. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromobutyric Acid:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043301#4-bromobutyric-acid-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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